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Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 54835-71-1
Cat. No.: S12768956

Compound Focus: Osmundalin

Get Quote

Osmundalin is a natural product glycoside, historically identified as a glucoside of its aglycone (the non-

sugar part), a lactone called (-)-epi-osmundalactone or simply osmundalactone [1] [2] [3].

The table below summarizes the key information available from recent studies:

Aspect

Details

Primary Aglycone

Natural Sources

Reported Bioactivities

Identified
Analogs/Precursors

(-)-epi-Osmundalactone (a 5,6-dihydro-5-hydroxy-6-methyl-2H-pyran-2-
one) [1]

Ferns in the genera Angiopteris (e.g., A. helferiana, A. lygodiifolia) and
Osmunda (e.g., O. japonica) [1] [3]

Anti-adipogenic (inhibits lipid production), anti-inflammatory, antimicrobial,
antifeedant (against insect larvae) [1] [2] [3]

Angiopteroside (a glycoside from A. helferiana with similar structure) [1]

[4]

Foundational Experimental Insights

While explicit protocols for osumundalin are unavailable, the methodologies used to isolate and test its

components and analogs can guide your experimental design.
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¢ Isolation and Purification: The standard approach involves extracting dried plant rhizomes with
methanol, followed by sequential liquid-liquid partitioning with solvents like hexane, dichloromethane,
ethyl acetate, and n-butanol. The active fractions (often ethyl acetate or n-butanol for glycosides) are
then purified using techniques like reverse-phase column chromatography, normal-phase
chromatography, and Sephadex LH-20 column chromatography [1].
e Structure Elucidation: The structure of isolated compounds is established using Nuclear Magnetic
Resonance (NMR) spectroscopy (both 1H and 13C) and Mass Spectrometry (MS) [1] [2].
e Bioactivity Testing:
o Anti-adipogenic Activity: Tested using 3T3-L1 pre-adipocyte cell lines. The level of inhibition
is measured by quantifying lipid production in differentiated cells treated with the compound [1].
o Anti-inflammatory Activity: Commonly evaluated using RAW 264.7 macrophage cells. The
inhibitory effect is measured by the compound's ability to reduce the production of inflammatory
markers like nitrite [1].
o Antimicrobial Activity: Assessed against various Gram-positive and negative bacteria using
standard microdilution methods to determine Minimum Inhibitory Concentrations (MIC) [2].

A Proposed Path for Protocol Development

Based on the available information, here is a potential workflow for researching osumundalin and related

compounds. The diagram below outlines the key stages.
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(Start: Literature Review)

Stage 1: Com%)und Sourcing
Source plant material
(Angiopteris or Osmunda spp.)
Extract & isolate
osmundalin/analogs

Characterize structure
(NMR, MS, HPLC)

Stage 2: Bioac$vity Screening
In vitro bioassays
(Anti-adipogenic, Anti-inflammatory)
Antimicrobial testing
(MIC determination)

Mechanism of Action
(Signaling Pathway Analysis)

Stage 3: Optimization & Validation

Develop analytical methods
(e.g., UPLC for quantification)

relationship (SAR) studies

[Perform structure-activity]
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l

In vivo validation
(if in vitro results are promising)

Click to download full resolution via product page

Given the lack of readily available protocols, your research would likely need to adapt and optimize general

methods for natural product chemistry.

¢ Consult Broader Literature: Look for detailed protocols on isolating and testing plant glycosides and
lactones, as the techniques are often transferable.

e Focus on the Aglycone: Many modern studies focus on the bioactive aglycone, (-)-epi-
osmundalactone [1]. Researching this compound might yield more methodological information.

¢ Synthetic Approaches: If natural sourcing is a bottleneck, investigate whether a synthetic route to
osmundalin or its aglycone has been published. The stereoselective synthesis of the lactone core
has been reported [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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